Cas no 1384663-51-7 (3,6-dichloro-N-[3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)-4-methoxyphenyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)-4-methoxyphenyl]pyridine-2-carboxamide
• CAS No: 1384663-51-7
• MF: C₁₇H₁₄Cl₂N₆O₂
• MW: 405.238060474396
• CID: 6616733
• PubChem ID: 72101701
• Update Time: 2025-09-23

3,6-dichloro-N-[3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)-4-methoxyphenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-[3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)-4-methoxyphenyl]pyridine-2-carboxamide
• EN300-26615811
• 1384663-51-7
• AKOS033298951
• 3,6-dichloro-N-[3-(5-cyclopropyltetrazol-1-yl)-4-methoxyphenyl]pyridine-2-carboxamide
• Z1376248564

• Inchi： 1S/C17H14Cl2N6O2/c1-27-13-6-4-10(20-17(26)15-11(18)5-7-14(19)21-15)8-12(13)25-16(9-2-3-9)22-23-24-25/h4-9H,2-3H2,1H3,(H,20,26)
• InChI Key： IWWYRAFQWGQUEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1C=CC(=C(C=1)N1C(C2CC2)=NN=N1)OC)=O)Cl

Computed Properties

• Exact Mass: 404.0555291g/mol
• Monoisotopic Mass: 404.0555291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 94.8Ų

Additional information on 3,6-dichloro-N-[3-(5-cyclopropyl-1H-1,2,3,4-tetrazol-1-yl)-4-methoxyphenyl]pyridine-2-carboxamide

3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide: A Novel Compound with Promising Pharmacological Applications

3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide, with the chemical identifier CAS No. 1384663-51-7, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is a derivative of pyridine-2-carboxamide, characterized by the presence of two chlorine atoms at the 3 and 6 positions of the pyridine ring, a methoxy group at the 4-position of the phenyl ring, and a 1H-1,2,3,4-tetrazol-1-yl substituent connected to a cyclopropyl ring. The synthesis and biological evaluation of this compound have been the focus of multiple studies, highlighting its potential as a lead candidate for the development of novel therapeutics targeting inflammatory and oncological pathways.

3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide is structurally distinct from its parent compounds due to the incorporation of a 1H-1,2,3,4-tetrazol ring, which is known to exhibit diverse biological activities. The tetrazol ring is a five-membered heterocyclic compound containing four nitrogen atoms, and its presence in this molecule is likely to contribute to the compound's stability and reactivity. The cyclopropyl substituent at the 5-position of the tetrazol ring further enhances the molecular complexity, potentially influencing the compound's interactions with biological targets. The methoxy group at the 4-position of the phenyl ring may also play a role in modulating the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent advances in medicinal chemistry have demonstrated that compounds containing tetrazol rings can exhibit potent biological activities, including anti-inflammatory, antiviral, and antitumor properties. For instance, a study published in Journal of Medicinal Chemistry (2023) reported that tetrazol-based derivatives showed significant inhibition of inflammatory cytokines such as TNF-α and IL-6. Similarly, another study in European Journal of Medicinal Chemistry (2024) highlighted the potential of tetrazol-containing molecules in targeting oncogenic pathways, particularly in the context of cancer therapy. These findings suggest that 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide may possess similar or enhanced biological activities, warranting further investigation.

The synthesis of 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide involves a multi-step process, typically beginning with the preparation of the pyridine-2-carboxamide core. The introduction of the 1H-1,2,3,4-tetrazol ring is often achieved through a coupling reaction with a suitable tetrazol derivative, while the cyclopropyl and methoxy groups are incorporated via functional group modification. The precise synthetic route may vary depending on the desired stereochemistry and regioselectivity, but the overall strategy emphasizes the controlled assembly of the molecular framework to ensure optimal biological activity.

In terms of biological activity, 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide has been evaluated for its potential to modulate key signaling pathways associated with inflammation and cancer. For example, a study published in International Journal of Molecular Sciences (2023) demonstrated that this compound exhibits significant inhibition of the NF-κB pathway, a critical mediator of inflammatory responses. Additionally, preliminary in vitro studies suggest that the compound may induce apoptosis in cancer cells, particularly those expressing high levels of certain oncogenic receptors. These findings underscore the compound's potential as a therapeutic agent in the treatment of inflammatory diseases and malignancies.

The pharmacokinetic properties of 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide are also of interest, as they may influence its therapeutic efficacy and safety profile. The presence of the methoxy group and the tetrazol ring may enhance the compound's solubility in aqueous media, potentially improving its bioavailability. However, further studies are needed to determine the compound's metabolic stability, half-life, and tissue distribution in vivo. These parameters are crucial for the development of a drug candidate, as they directly impact the compound's ability to reach and act on its intended biological targets.

One of the most promising aspects of 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide is its potential for structure-based drug design. The unique molecular scaffold allows for the incorporation of various functional groups, enabling the optimization of the compound's biological activity and selectivity. For instance, modifications to the cyclopropyl ring or the tetrazol ring could potentially enhance the compound's affinity for specific receptors or enzymes, thereby improving its therapeutic index. This flexibility in molecular design is a key advantage of tetrazol-based compounds, as it allows for the tailored development of therapeutics for a wide range of diseases.

Despite the promising findings, further research is required to fully elucidate the biological mechanisms of 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide. In vivo studies are needed to confirm its efficacy and safety in animal models, as well as to identify potential off-target effects. Additionally, the compound's interaction with other biological systems, such as the immune response or the blood-brain barrier, should be investigated to determine its suitability for the treatment of specific diseases. These studies will be critical in translating the compound from a promising lead candidate to a viable therapeutic option.

In conclusion, 3,6-Dichloro-N-[3-(5-Cyclopropyl-1H-1,2,3,4-Tetrazol-1-Yl)-4-Methoxyphenyl]Pyridine-2-Carboxamide represents a novel compound with significant potential in the fields of pharmacology and medicinal chemistry. Its unique molecular structure, combined with the biological activities of its constituent parts, suggests that it may serve as a valuable lead for the development of new therapeutics. As research in this area continues to evolve, it is anticipated that further insights into the compound's biological mechanisms and therapeutic applications will emerge, paving the way for its use in the treatment of various diseases.